Cas no 326886-41-3 (2-oxo-2-(thiophen-2-yl)ethyl 2,4-dinitrobenzoate)

• Product Name: 2-oxo-2-(thiophen-2-yl)ethyl 2,4-dinitrobenzoate
• CAS No: 326886-41-3
• Molecular Formula: C₁₃H₈N₂O₇S
• Molecular Weight: 336.276822090149
• CID: 6194980
• PubChem ID: 4080189

2-oxo-2-(thiophen-2-yl)ethyl 2,4-dinitrobenzoate Properties

Names and Identifiers

• 2-oxo-2-(thiophen-2-yl)ethyl 2,4-dinitrobenzoate
• SR-01000009993
• 326886-41-3
• F1018-1381
• (2-oxo-2-thiophen-2-ylethyl) 2,4-dinitrobenzoate
• AKOS002234291
• SR-01000009993-1

• InChIKey： YDUXZZRRJXTGJV-UHFFFAOYSA-N
• Inchi： 1S/C13H8N2O7S/c16-11(12-2-1-5-23-12)7-22-13(17)9-4-3-8(14(18)19)6-10(9)15(20)21/h1-6H,7H2
• SMILES： S1C=CC=C1C(COC(C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 336.00522177g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 336.00522177g/mol
• Heavy Atom Count: 23
• Complexity: 502
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives